(2R)-4-Benzyl-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]morpholin-3-one
(2R)-4-Benzyl-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]morpholin-3-one
A metabolite of Aprepitant
Brand Name:
Vulcanchem
CAS No.:
287930-75-0
VCID:
VC0194743
InChI:
InChI=1S/C21H19F6NO3/c1-13(15-9-16(20(22,23)24)11-17(10-15)21(25,26)27)31-19-18(29)28(7-8-30-19)12-14-5-3-2-4-6-14/h2-6,9-11,13,19H,7-8,12H2,1H3/t13-,19-/m1/s1
SMILES:
CC(C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)OC2C(=O)N(CCO2)CC3=CC=CC=C3
Molecular Formula:
C21H19F6NO3
Molecular Weight:
447.4 g/mol
(2R)-4-Benzyl-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]morpholin-3-one
CAS No.: 287930-75-0
Impurities
VCID: VC0194743
Molecular Formula: C21H19F6NO3
Molecular Weight: 447.4 g/mol
Purity: > 95%
![(2R)-4-Benzyl-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]morpholin-3-one - 287930-75-0](/images/no_structure.jpg)
| CAS No. | 287930-75-0 |
|---|---|
| Product Name | (2R)-4-Benzyl-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]morpholin-3-one |
| Molecular Formula | C21H19F6NO3 |
| Molecular Weight | 447.4 g/mol |
| IUPAC Name | (2R)-4-benzyl-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]morpholin-3-one |
| Standard InChI | InChI=1S/C21H19F6NO3/c1-13(15-9-16(20(22,23)24)11-17(10-15)21(25,26)27)31-19-18(29)28(7-8-30-19)12-14-5-3-2-4-6-14/h2-6,9-11,13,19H,7-8,12H2,1H3/t13-,19-/m1/s1 |
| Standard InChIKey | KVPJNHLVRGUYGQ-BFUOFWGJSA-N |
| Isomeric SMILES | C[C@H](C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)O[C@@H]2C(=O)N(CCO2)CC3=CC=CC=C3 |
| SMILES | CC(C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)OC2C(=O)N(CCO2)CC3=CC=CC=C3 |
| Canonical SMILES | CC(C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)OC2C(=O)N(CCO2)CC3=CC=CC=C3 |
| Appearance | Solid powder |
| Description | A metabolite of Aprepitant |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | (2R)-2-[(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethoxy]-4-(phenylmethyl)-3-morpholinone |
| PubChem Compound | 10225642 |
| Last Modified | Nov 11 2021 |
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